Tryptamine
Tryptamine
Tryptamine belongs to the class of organic compounds known as tryptamines and derivatives. Tryptamines and derivatives are compounds containing the tryptamine backbone, which is structurally characterized by an indole ring substituted at the 3-position by an ethanamine. Tryptamine exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Tryptamine has been found in human brain and intestine tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, tryptamine is primarily located in the cytoplasm. Tryptamine participates in a number of enzymatic reactions. In particular, Tryptamine can be biosynthesized from L-tryptophan; which is catalyzed by the enzyme aromatic-L-amino-acid decarboxylase. In addition, Tryptamine can be converted into indoleacetaldehyde through the action of the enzyme kynurenine 3-monooxygenase. In humans, tryptamine is involved in the tryptophan metabolism pathway.
Tryptamine is an aminoalkylindole consisting of indole having a 2-aminoethyl group at the 3-position. It has a role as a human metabolite, a plant metabolite and a mouse metabolite. It is an aminoalkylindole, an indole alkaloid, an aralkylamino compound and a member of tryptamines. It is a conjugate base of a tryptaminium.
Tryptamine is an aminoalkylindole consisting of indole having a 2-aminoethyl group at the 3-position. It has a role as a human metabolite, a plant metabolite and a mouse metabolite. It is an aminoalkylindole, an indole alkaloid, an aralkylamino compound and a member of tryptamines. It is a conjugate base of a tryptaminium.
Brand Name:
Vulcanchem
CAS No.:
61-54-1
VCID:
VC0022526
InChI:
InChI=1S/C10H12N2/c11-6-5-8-7-12-10-4-2-1-3-9(8)10/h1-4,7,12H,5-6,11H2
SMILES:
C1=CC=C2C(=C1)C(=CN2)CCN
Molecular Formula:
C10H12N2
Molecular Weight:
160.22 g/mol
Tryptamine
CAS No.: 61-54-1
Reference Standards
VCID: VC0022526
Molecular Formula: C10H12N2
Molecular Weight: 160.22 g/mol
| CAS No. | 61-54-1 |
|---|---|
| Product Name | Tryptamine |
| Molecular Formula | C10H12N2 |
| Molecular Weight | 160.22 g/mol |
| IUPAC Name | 2-(1H-indol-3-yl)ethanamine |
| Standard InChI | InChI=1S/C10H12N2/c11-6-5-8-7-12-10-4-2-1-3-9(8)10/h1-4,7,12H,5-6,11H2 |
| Standard InChIKey | APJYDQYYACXCRM-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=CN2)CCN |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CN2)CCN |
| Melting Point | 118.0 °C 114-119°C |
| Physical Description | Solid |
| Description | Tryptamine belongs to the class of organic compounds known as tryptamines and derivatives. Tryptamines and derivatives are compounds containing the tryptamine backbone, which is structurally characterized by an indole ring substituted at the 3-position by an ethanamine. Tryptamine exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Tryptamine has been found in human brain and intestine tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, tryptamine is primarily located in the cytoplasm. Tryptamine participates in a number of enzymatic reactions. In particular, Tryptamine can be biosynthesized from L-tryptophan; which is catalyzed by the enzyme aromatic-L-amino-acid decarboxylase. In addition, Tryptamine can be converted into indoleacetaldehyde through the action of the enzyme kynurenine 3-monooxygenase. In humans, tryptamine is involved in the tryptophan metabolism pathway. Tryptamine is an aminoalkylindole consisting of indole having a 2-aminoethyl group at the 3-position. It has a role as a human metabolite, a plant metabolite and a mouse metabolite. It is an aminoalkylindole, an indole alkaloid, an aralkylamino compound and a member of tryptamines. It is a conjugate base of a tryptaminium. |
| Related CAS | 343-94-2 (mono-hydrochloride) 34685-69-3 (unspecified sulfate) |
| Synonyms | 1H-Indole-3-ethanamine; 3-(2-Aminoethyl)indole; 2-(1H-Indol-3-yl)ethan-1-amine; 2-(1H-Indol-3-yl)ethanamine; 2-(1H-Indol-3-yl)ethylamine; 2-(3-Indolyl)ethylamine; 3-(2-Aminoethyl)-1H-indole; 3-(2-Aminoethyl)indole; 3-Indoleethanamine; 3-Indoleethylam |
| PubChem Compound | 1150 |
| Last Modified | Nov 11 2021 |
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